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Compound of Interest

Compound Name: Diammonium adipate

Cat. No.: B107630

Essential Safety and Handling Guide for
Diammonium Adipate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Diammonium adipate in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this compound.

Chemical Identification and Properties
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Property Value Reference

Chemical Name Diammonium adipate

Ammonium adipate,

Synonyms Hexanedioic acid diammonium
salt
CAS Number 3385-41-9
Molecular Formula C6H16N204
Molecular Weight 180.20 g/mol
White to practically white
Appearance .
crystalline powder
Solubility Soluble in water
Melting Point 180 to 183°C

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
is mandatory when handling Diammonium adipate.
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Specifications and
PPE Category Item - K
emarks

Wear protective gloves. Nitrile,

neoprene, or other suitable
Hand Protection Chemical-resistant gloves materials are recommended.

Gloves must be inspected prior

to use.

Wear chemical goggles or
Eye Protection Safety glasses or goggles safety glasses with side-
shields.

Wear suitable protective
Skin and Body Protection Protective clothing clothing, such as a lab coat or

coveralls.

In case of inadequate
) ) ) ventilation or dust formation,
Respiratory Protection Approved respirator
wear an approved mask or

respirator.

Handling and Storage Procedures

Safe Handling:

Avoid contact with skin and eyes.

Do not breathe in dust, vapors, or mist.

Ensure adequate ventilation in the handling area.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Keep away from heat, sparks, and open flames.

Storage:
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» Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed.
o Protect from sunlight and moisture.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

Emergency Procedures

First Aid Measures:

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

you feel unwell.

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact o )
water. If skin irritation occurs, get medical

advice.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists,

seek medical attention.

) Rinse mouth with water. Do not induce vomiting.
Ingestion . .
Call a poison center or doctor if you feel unwell.

Fire Fighting:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, foam, or water spray.

o Hazards: Containers may explode when heated. Fire may produce irritating, corrosive,
and/or toxic gases, including carbon oxides and nitrogen oxides.
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Accidental Release and Disposal Plan
Spill Cleanup Protocol:

e Evacuate: Evacuate non-essential personnel from the spill area.

» Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further leakage or spillage if it is safe to do so. Avoid release into the
environment.

e Absorb: For spills, use an inert, non-combustible absorbent material such as sand, earth, or
vermiculite. For dry spills, sweep up the material.

» Collect: Use a shovel to place the material into a suitable container for waste disposal.

¢ Clean: Finish cleaning the contaminated surface by spreading water and allowing it to be
collected for disposal as per local regulations.

Waste Disposal:

» Dispose of the substance and its container in accordance with all applicable local, state, and
federal regulations.

o The material may be sent to a licensed chemical destruction plant or disposed of through
controlled incineration with flue gas scrubbing.

» Do not contaminate water, foodstuffs, or soil with the waste material. Do not discharge into
sewer systems.

Diagram: Spill Response Workflow
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Diammonium Adipate Spill Response
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Caption: Workflow for managing a Diammonium adipate spill.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Diammonium adipate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107630#personal-protective-equipment-for-handling-
diammonium-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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